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Compound of Interest

Compound Name: 7-Chloro-4-methoxyquinoline

CAS No.: 26707-52-8

Cat. No.: B183767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Chloro-4-methoxyquinoline is a substituted quinoline derivative of interest in medicinal

chemistry and drug development. Quinoline scaffolds are prevalent in a wide range of

therapeutic agents, and understanding their structural characteristics is crucial for rational drug

design and the development of new bioactive molecules. This document aims to provide a

technical overview of the available structural information for 7-Chloro-4-methoxyquinoline.

However, a comprehensive search of publicly available scientific databases, including the

Cambridge Crystallographic Data Centre (CCDC), did not yield a complete, experimentally

determined single-crystal X-ray structure for this specific compound.

While the synthesis of 7-Chloro-4-methoxyquinoline is documented, the lack of a definitive

crystal structure analysis limits a detailed discussion of its three-dimensional arrangement,

intermolecular interactions, and precise molecular geometry in the solid state. This guide will

therefore focus on the available chemical data and provide a general methodology for how

such a crystal structure analysis would be conducted.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 7-Chloro-4-methoxyquinoline is

presented below.

Property Value Reference

Molecular Formula C₁₀H₈ClNO [1][2]

Molecular Weight 193.63 g/mol [2]

CAS Number 26707-52-8 [2]

IUPAC Name 7-chloro-4-methoxyquinoline [2]

SMILES
COC1=CC=NC2=CC(Cl)=CC=

C12
[2]

Hypothetical Experimental Workflow for Crystal
Structure Analysis
Although a specific experimental protocol for 7-Chloro-4-methoxyquinoline is unavailable, a

general workflow for the synthesis and crystal structure determination of such a compound can

be outlined. This process is fundamental in structural chemistry and materials science.
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Synthesis & Purification

Crystal Growth

X-ray Diffraction Analysis

Data Analysis & Reporting

Starting Materials

Chemical Synthesis

Purification
(e.g., Recrystallization, Chromatography)

Single Crystal Growth
(e.g., Slow Evaporation, Vapor Diffusion)

Crystal Selection & Mounting

X-ray Data Collection

Structure Solution
(e.g., Direct Methods, Patterson Method)

Structure Refinement

Analysis of Geometric Parameters
(Bond Lengths, Angles, Torsion Angles)

Molecular Visualization

Deposition to CCDC (CIF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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